Cas no 1256345-88-6 ((3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid)
1256345-88-6 structure
Product Name:(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid
CAS No:1256345-88-6
MF:C8H8BF3O4
MW:235.952933311462
MDL:MFCD12026733
CID:828212
PubChem ID:46736811
Update Time:2025-04-19
(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid
- 3-Methoxy-5-(trifluoromethoxy)phenylboronic acid
- [3-methoxy-5-(trifluoromethoxy)phenyl]boronic acid
- AKOS015851575
- PXUPNHCVYUKZFI-UHFFFAOYSA-N
- DB-348395
- DTXSID30673887
- (3-Methoxy-5-(trifluoromethoxy)phenyl)boronicacid
- CL9445
- SY346486
- CS-0030231
- 1256345-88-6
- Boronic acid, B-[3-methoxy-5-(trifluoromethoxy)phenyl]-
- BS-19740
- B-[3-Methoxy-5-(trifluoromethoxy)phenyl]boronic acid
- MFCD12026733
-
- MDL: MFCD12026733
- Inchi: 1S/C8H8BF3O4/c1-15-6-2-5(9(13)14)3-7(4-6)16-8(10,11)12/h2-4,13-14H,1H3
- InChI Key: PXUPNHCVYUKZFI-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=CC(B(O)O)=C1)OC)(F)F
Computed Properties
- Exact Mass: 236.04700
- Monoisotopic Mass: 236.0467734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92000
- LogP: 0.27360
(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000267-500mg |
3-Methoxy-5-(trifluoromethoxy)phenylboronic acid |
1256345-88-6 | 98% | 500mg |
$999.60 | 2023-09-03 | |
| Alichem | A242000267-1g |
3-Methoxy-5-(trifluoromethoxy)phenylboronic acid |
1256345-88-6 | 98% | 1g |
$1600.75 | 2023-09-03 | |
| Apollo Scientific | PC412169-250mg |
3-Methoxy-5-(trifluoromethoxy)phenylboronic acid |
1256345-88-6 | 96% | 250mg |
£32.00 | 2025-02-21 | |
| Apollo Scientific | PC412169-1g |
3-Methoxy-5-(trifluoromethoxy)phenylboronic acid |
1256345-88-6 | 96% | 1g |
£120.00 | 2025-02-21 | |
| Apollo Scientific | PC412169-5g |
3-Methoxy-5-(trifluoromethoxy)phenylboronic acid |
1256345-88-6 | 96% | 5g |
£358.00 | 2025-02-21 | |
| Matrix Scientific | 092998-500mg |
(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid, 95+% |
1256345-88-6 | 95+% | 500mg |
$117.00 | 2023-09-10 | |
| Matrix Scientific | 092998-1g |
(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid, 95+% |
1256345-88-6 | 95+% | 1g |
$180.00 | 2023-09-10 | |
| Matrix Scientific | 092998-5g |
(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid, 95+% |
1256345-88-6 | 95+% | 5g |
$594.00 | 2023-09-10 | |
| Fluorochem | 219084-250mg |
3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid |
1256345-88-6 | 95% | 250mg |
£119.00 | 2022-03-01 | |
| Fluorochem | 219084-1g |
3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid |
1256345-88-6 | 95% | 1g |
£223.00 | 2022-03-01 |
(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
1256345-88-6 ((3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid) Related Products
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